Cas no 1821769-12-3 (N-Benzyl-D-valine methyl ester HCl)

• Product name: N-Benzyl-D-valine methyl ester HCl
• CAS No: 1821769-12-3
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• MDL: MFCD03788630
• CID: 5181998

N-Benzyl-D-valine methyl ester HCl Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-D-valine methyl ester HCl

• MDL： MFCD03788630
• Inchi： 1S/C13H19NO2.ClH/c1-10(2)12(13(15)16-3)14-9-11-7-5-4-6-8-11;/h4-8,10,12,14H,9H2,1-3H3;1H/t12-;/m1./s1
• InChI Key： WCFZNEINMPTYRU-UTONKHPSSA-N
• SMILES： [C@H](C(C)C)(NCC1C=CC=CC=1)C(=O)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Additional information on N-Benzyl-D-valine methyl ester HCl

N-Benzyl-D-valine methyl ester HCl (CAS No. 1821769-12-3): A Comprehensive Overview

N-Benzyl-D-valine methyl ester HCl (CAS No. 1821769-12-3) is a synthetic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features and chemical properties, holds potential applications in various research areas, including drug discovery, peptide synthesis, and biochemical studies.

The molecular structure of N-Benzyl-D-valine methyl ester HCl consists of a benzyl group attached to the nitrogen atom of the D-valine amino acid, with a methyl ester group on the carboxyl end. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it a versatile reagent for laboratory use. The compound's chiral nature, specifically the D-configuration of valine, is crucial for its biological activity and reactivity in enantioselective reactions.

Recent advancements in synthetic methodologies have facilitated the efficient production of N-Benzyl-D-valine methyl ester HCl. Techniques such as transition-metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantiomeric purity. These developments have not only improved the availability of the compound but also expanded its potential applications in both academic and industrial settings.

In the context of drug discovery, N-Benzyl-D-valine methyl ester HCl has shown promise as a building block for the synthesis of bioactive peptides and peptidomimetics. Its ability to form stable amide bonds through peptide coupling reactions makes it an attractive candidate for constructing complex molecular architectures. Additionally, the benzyl group can serve as a protective moiety during multi-step syntheses, which can be selectively removed at later stages to reveal functional groups for further modification.

Research into the biological activity of N-Benzyl-D-valine methyl ester HCl has revealed its potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, including signal transduction, gene regulation, and immune responses. By disrupting or enhancing these interactions, compounds like N-Benzyl-D-valine methyl ester HCl can influence cellular functions and potentially lead to novel therapeutic strategies.

In biochemical studies, N-Benzyl-D-valine methyl ester HCl has been utilized as a tool compound to probe enzyme mechanisms and substrate specificity. Its structural similarity to natural amino acids allows it to act as a competitive inhibitor or substrate analog for certain enzymes. This property has been exploited in kinetic studies to gain insights into enzyme catalysis and to identify potential targets for inhibitor design.

The safety profile of N-Benzyl-D-valine methyl ester HCl is an important consideration for its use in research settings. While it is generally considered safe when handled under appropriate laboratory conditions, proper safety protocols should be followed to minimize any potential risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in accordance with recommended guidelines.

In conclusion, N-Benzyl-D-valine methyl ester HCl (CAS No. 1821769-12-3) is a valuable compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and chemical properties make it an essential reagent for synthetic chemists and biochemists alike. As research continues to uncover new uses and properties of this compound, its importance in advancing scientific knowledge and developing innovative therapeutic agents is likely to grow.